rac-(1R,2R)-7-methoxy-2-(2-methoxyethoxy)-1,2,3,4-tetrahydronaphthalen-1-amine hydrochloride, trans
Overview
Description
Rac-(1R,2R)-7-methoxy-2-(2-methoxyethoxy)-1,2,3,4-tetrahydronaphthalen-1-amine hydrochloride, trans is a useful research compound. Its molecular formula is C14H22ClNO3 and its molecular weight is 287.8. The purity is usually 95.
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properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for rac-(1R,2R)-7-methoxy-2-(2-methoxyethoxy)-1,2,3,4-tetrahydronaphthalen-1-amine hydrochloride, trans involves the conversion of commercially available starting materials into the desired product through a series of chemical reactions.", "Starting Materials": [ "4-methoxyphenylacetonitrile", "2-methoxyethylamine", "2-bromoethyl methyl ether", "sodium hydride", "1,2,3,4-tetrahydronaphthalene", "methanol", "hydrochloric acid", "sodium hydroxide", "diethyl ether", "water" ], "Reaction": [ "Step 1: Synthesis of 4-methoxyphenylacetonitrile by reacting 4-methoxybenzaldehyde with ethyl cyanoacetate in the presence of ammonium acetate and acetic acid.", "Step 2: Reduction of 4-methoxyphenylacetonitrile to 4-methoxyphenylethylamine using sodium borohydride in methanol.", "Step 3: Protection of the amine group in 4-methoxyphenylethylamine by reacting it with 2-bromoethyl methyl ether in the presence of sodium hydride to obtain 4-methoxyphenylethyl 2-bromoethyl ether.", "Step 4: Conversion of 4-methoxyphenylethyl 2-bromoethyl ether to 7-methoxy-2-(2-methoxyethoxy)-1,2,3,4-tetrahydronaphthalene by reacting it with 1,2,3,4-tetrahydronaphthalene in the presence of sodium hydride.", "Step 5: Reduction of the nitro group in 7-methoxy-2-(2-methoxyethoxy)-1,2,3,4-tetrahydronaphthalene to an amine group using palladium on carbon and hydrogen gas.", "Step 6: Formation of the hydrochloride salt of rac-(1R,2R)-7-methoxy-2-(2-methoxyethoxy)-1,2,3,4-tetrahydronaphthalen-1-amine by reacting the amine with hydrochloric acid in methanol.", "Step 7: Separation of the desired trans isomer from the racemic mixture by treating the hydrochloride salt with sodium hydroxide in diethyl ether and water." ] } | |
CAS RN |
2173997-19-6 |
Product Name |
rac-(1R,2R)-7-methoxy-2-(2-methoxyethoxy)-1,2,3,4-tetrahydronaphthalen-1-amine hydrochloride, trans |
Molecular Formula |
C14H22ClNO3 |
Molecular Weight |
287.8 |
Purity |
95 |
Origin of Product |
United States |
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